Cas no 1496492-27-3 (N-(2-Acetylphenyl)Decanamide)

• Product Name: N-(2-Acetylphenyl)Decanamide
• CAS No: 1496492-27-3
• MF: C₁₈H₂₇NO₂
• MW: 289.412485361099
• MDL: MFCD28991952
• CID: 4602384
• Update Time: 2025-08-01

N-(2-Acetylphenyl)Decanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Acetylphenyl)Decanamide
• N-(2-Acetylphenyl)Decanamide(WXC01700)
• Decanamide, N-(2-acetylphenyl)-

• MDL： MFCD28991952
• Inchi： 1S/C18H27NO2/c1-3-4-5-6-7-8-9-14-18(21)19-17-13-11-10-12-16(17)15(2)20/h10-13H,3-9,14H2,1-2H3,(H,19,21)
• InChI Key： PKCAQEHCIBDDFE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(C)=O)(=O)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11

Additional information on N-(2-Acetylphenyl)Decanamide

N-(2-Acetylphenyl)Decanamide: A Comprehensive Overview

N-(2-Acetylphenyl)Decanamide, identified by the CAS number 1496492-27-3, is a compound of significant interest in various scientific and industrial applications. This compound, belonging to the class of amides, has garnered attention due to its unique chemical properties and potential uses in fields such as materials science, pharmaceuticals, and cosmetics. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its structural characteristics and functional applications.

The molecular structure of N-(2-Acetylphenyl)Decanamide comprises a decanoyl group attached to a 2-acetylphenyl moiety via an amide bond. This configuration imparts the compound with amphiphilic properties, making it suitable for applications that require both hydrophilic and hydrophobic interactions. The acetyl group at the para position of the phenyl ring introduces additional electronic effects, which can influence the compound's reactivity and stability under various conditions.

Recent studies have explored the synthesis of N-(2-Acetylphenyl)Decanamide through optimized reaction pathways, leveraging catalytic systems and green chemistry principles. These methods not only enhance yield but also reduce environmental impact, aligning with current trends toward sustainable chemical production. The compound's synthesis involves the reaction of 2-acetylphenylamine with decanoic acid or its derivatives under controlled conditions, often utilizing coupling agents to facilitate the formation of the amide bond.

In terms of applications, N-(2-Acetylphenyl)Decanamide has shown promise in drug delivery systems due to its ability to form self-assembled structures such as micelles and vesicles. These structures can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Additionally, the compound's biocompatibility has been validated in preclinical studies, suggesting its potential use in targeted drug delivery systems.

The cosmetic industry has also taken notice of N-(2-Acetylphenyl)Decanamide, particularly for its emulsifying properties. It has been incorporated into skincare products to improve texture and stability, offering a natural alternative to synthetic emulsifiers. Furthermore, its antioxidant activity has been studied in vitro, indicating potential benefits for anti-aging formulations.

Recent research has delved into the thermal and mechanical properties of polymers incorporating N-(2-Acetylphenyl)Decanamide. These studies reveal that the compound can act as a compatibilizer, improving interfacial adhesion between polymer blends and enhancing overall material performance. Such findings open avenues for its use in high-performance materials for automotive and aerospace industries.

In conclusion, N-(2-Acetylphenyl)Decanamide (CAS No. 1496492-27-3) stands out as a versatile compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable component in modern material science and pharmaceutical research.